3-(benzyloxy)-N-(4-fluorobenzyl)isoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(benzyloxy)-N-(4-fluorobenzyl)isoxazole-5-carboxamide, also known as compound 1, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of 3-(benzyloxy)-N-(4-fluorobenzyl)isoxazole-5-carboxamide 1 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. It has also been shown to modulate the activity of the ionotropic glutamate receptor, which is involved in neuronal signaling.
Biochemical and Physiological Effects:
Compound 1 has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, it has been shown to induce apoptosis (cell death) in cancer cells and to protect neurons from oxidative stress and damage.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(benzyloxy)-N-(4-fluorobenzyl)isoxazole-5-carboxamide 1 in lab experiments is its relatively simple synthesis method. Additionally, it has been shown to have low toxicity in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several potential future directions for research on 3-(benzyloxy)-N-(4-fluorobenzyl)isoxazole-5-carboxamide 1. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential. Finally, research on the pharmacokinetics and pharmacodynamics of 3-(benzyloxy)-N-(4-fluorobenzyl)isoxazole-5-carboxamide 1 could help to inform its potential use in clinical settings.
Synthesis Methods
Compound 1 can be synthesized through a multistep process involving the reaction of various reagents. The synthesis method involves the reaction of 3-hydroxybenzoic acid, 4-fluorobenzaldehyde, and 2-amino-2-methylpropan-1-ol to form a key intermediate. This intermediate is then reacted with benzyl chloroformate and sodium hydroxide to form 3-(benzyloxy)-N-(4-fluorobenzyl)isoxazole-5-carboxamide 1.
Scientific Research Applications
Compound 1 has shown potential as a therapeutic agent in various scientific research studies. It has been shown to have anti-inflammatory and analgesic properties, making it a potential treatment for chronic pain conditions. Additionally, it has been studied for its potential as an anti-cancer agent and as a treatment for neurodegenerative disorders.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-3-phenylmethoxy-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O3/c19-15-8-6-13(7-9-15)11-20-18(22)16-10-17(21-24-16)23-12-14-4-2-1-3-5-14/h1-10H,11-12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUHWDYRMRDKFRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=NOC(=C2)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.